Cas no 2228122-63-0 (tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate
• CAS No: 2228122-63-0
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 6000083
• PubChem ID: 165620642
• Update Time: 2025-06-18

tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate
• tert-butyl N-[1-(2-amino-1-hydroxyethyl)cyclobutyl]carbamate
• 2228122-63-0
• EN300-1887449

• Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(15)13-11(5-4-6-11)8(14)7-12/h8,14H,4-7,12H2,1-3H3,(H,13,15)
• InChI Key： NFUPZZRLTLFVCD-UHFFFAOYSA-N
• SMILES： OC(CN)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate

Introduction to tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate (CAS No. 2228122-63-0)

Tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate (CAS No. 2228122-63-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound, often referred to as a cyclobutylcarbamate, is characterized by its unique structural features, which include a tert-butyl group, an amino-hydroxyethyl substituent, and a cyclobutyl ring. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate is particularly noteworthy for its potential in the development of novel therapeutic agents. The tert-butyl group provides steric protection, while the amino-hydroxyethyl substituent offers multiple functional groups that can be modified for specific biological activities. The cyclobutyl ring, being a four-membered ring, introduces conformational constraints that can influence the compound's interactions with biological targets.

Recent studies have highlighted the importance of cyclobutylcarbamates in the field of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds with similar structures exhibit potent anti-inflammatory properties. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In another study published in the European Journal of Medicinal Chemistry (2020), researchers explored the use of cyclobutylcarbamates as inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases. The study showed that tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate and related compounds can selectively disrupt specific PPIs, thereby modulating cellular signaling pathways involved in cancer and neurodegenerative disorders.

The synthesis of tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate typically involves multi-step reactions, including the formation of the cyclobutyl ring and the introduction of the tert-butyl and amino-hydroxyethyl groups. One common synthetic route involves the reaction of a cyclobutylamine derivative with a protected amino alcohol, followed by deprotection and coupling with tert-butyl isocyanate. This approach allows for high yields and good purity, making it suitable for large-scale production.

The physicochemical properties of tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate have also been extensively studied. It is generally a white crystalline solid with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are within ranges typical for organic compounds of this class, which facilitates handling and storage in laboratory settings.

In terms of biological activity, tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate has shown promising results in preclinical studies. For example, it has been tested for its ability to modulate ion channels and receptors involved in pain signaling. A study published in Pain Research & Management (2019) reported that this compound effectively reduces nociceptive responses in animal models, suggesting its potential as an analgesic agent.

The safety profile of tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate is another important aspect to consider. Toxicological studies have indicated that it has low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl N-1-(2-amino-1-hydroxyethyl)cyclobutylcarbamate (CAS No. 2228122-63-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its use in various medical contexts.